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Compound of Interest

Compound Name: 17(R)-Resolvin D4

Cat. No.: B594243

Ensuring the proper disposal of 17(R)-Resolvin D4 is critical for laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to handle and dispose of this compound safely. 17(R)-
Resolvin D4 is typically supplied in a solution of ethanol, which dictates the primary disposal
considerations due to its flammability.[1][2]

Essential Safety and Hazard Information

17(R)-Resolvin D4, in its common formulation, is a solution containing a very small amount of
the active compound in a high percentage of ethanol.[1] The primary hazards are associated
with the solvent.

Hazard Classification:

o Flammable Liquid: The ethanol solvent is highly flammable.[1] Keep away from heat, sparks,
open flames, and hot surfaces.[1]

o Eye Irritant: Causes serious eye irritation.[1]
Quantitative Hazard Data

The following table summarizes the key quantitative safety data, primarily related to the ethanol
solvent.
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Property Value Source
Flash Point 14.0°C (Closed Cup) [3]
Autoignition Temperature 363.0°C [3]
Lower Explosive Limit (LEL) 3.3% at 25.0°C [3]

Upper Explosive Limit (UEL) 19.0% at 25.0°C

[3]

NFPA Ratings (Scale 0-4) Health: 2, Fire: 3, Reactivity: 0

[1]

HMIS-Ratings (Scale 0-4) Health: 2, Fire: 3, Reactivity: 0

[1]

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of 17(R)-Resolvin D4.

Adherence to institutional and local regulations for hazardous waste is mandatory.

Objective: To safely collect, store, and dispose of 17(R)-Resolvin D4 waste in compliance with

safety regulations.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety glasses, flame-resistant lab coat,

and chemical-resistant gloves.

» Designated hazardous waste container (compatible with flammable liquids, e.g., glass or

polyethylene).

e Hazardous waste labels.

e Secondary containment bin.

Procedure:

» Personnel Protection: Before handling, ensure you are wearing the appropriate PPE,

including safety glasses, a lab coat, and gloves.[4]

o Waste Segregation:
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o Designate a specific, properly labeled container for flammable liquid waste.[4]

o Do not mix 17(R)-Resolvin D4 waste with other waste streams, especially incompatible
materials like corrosives or oxidizers.[5][6]

o Waste Collection:

o Collect all waste containing 17(R)-Resolvin D4, including unused solutions, contaminated
consumables (e.g., pipette tips), and rinsate from cleaning contaminated glassware, in the
designated flammable liquid waste container.[4][7]

o Crucially, do not dispose of this material down the drain or in regular trash.[1][5] This is to
prevent environmental contamination and potential ignition in the sewage system.[1]

o Container Management:

o Keep the hazardous waste container tightly closed except when adding waste to prevent
the escape of flammable vapors.[4][5][6]

o Ensure the container is in good condition, with no leaks or cracks.[6]
e Labeling:

o Affix a hazardous waste label to the container immediately upon starting waste collection.

[6]

o The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "Ethanol” and "17(R)-Resolvin D4". Avoid abbreviations.[6]

The primary hazard: "Flammable Liquid".

The date accumulation started.

Your name, laboratory, and contact information.

e Temporary Storage:
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o Store the waste container in a designated satellite accumulation area within the laboratory.
o Place the container in a secondary containment bin to catch any potential leaks.[5][6]

o Store in a well-ventilated area, away from sources of ignition.[4]

 Final Disposal:

o Once the container is full or you are ready for disposal, arrange for a pickup by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[4]

o Follow all institutional procedures for requesting a waste pickup.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 17(R)-Resolvin D4.
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Caption: Workflow for the safe disposal of 17(R)-Resolvin D4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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